4-(3-Thienylthio)aniline
Cat. No. B8313097
M. Wt: 207.3 g/mol
InChI Key: IUCBZTFFZPEXMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07517880B2
Procedure details
4-(3-Thienylthio)aniline: 4-(3-Thienylthio)-1-nitrobenzene was reduced to the aniline in a manner analogous to that described in Method B1. A13j. General Method for Substituted Aniline Formation via Nitroarene Formation Through Nucleophilic Aromatic Substitution, Followed by Reduction
Name
4-(3-Thienylthio)-1-nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
Substituted Aniline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
Nitroarene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
|
S1[CH:5]=[CH:4][C:3]([S:6][C:7]2[CH:13]=[CH:12][C:10]([NH2:11])=[CH:9][CH:8]=2)=C1.S1C=CC(SC2C=C[C:23]([N+:26]([O-])=O)=[CH:22]C=2)=C1.NC1C=CC=CC=1>>[N:26]1[CH:23]=[CH:22][CH:5]=[CH:4][C:3]=1[S:6][C:7]1[CH:8]=[CH:9][C:10]([NH2:11])=[CH:12][CH:13]=1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S1C=C(C=C1)SC1=CC=C(N)C=C1
|
Step Two
|
Name
|
4-(3-Thienylthio)-1-nitrobenzene
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
S1C=C(C=C1)SC1=CC=C(C=C1)[N+](=O)[O-]
|
Step Three
|
Name
|
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|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1=CC=CC=C1
|
Step Four
[Compound]
|
Name
|
Substituted Aniline
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Five
[Compound]
|
Name
|
Nitroarene
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
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Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
|
|
Smiles
|
N1=C(C=CC=C1)SC1=CC=C(N)C=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
